2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenoxy}acetic acid

• IUPAC Name: 2-[3-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]phenoxy]acetic acid
• InChI: InChI=1S/C24H21NO5/c26-23(27)15-29-17-7-5-6-16(12-17)13-25-24(28)30-14-22-20-10-3-1-8-18(20)19-9-2-4-11-21(19)22/h1-12,22H,13-15H2,(H,25,28)(H,26,27)
• InChI Key: KWMVNYHFOMORRZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NCC4=CC(=CC=C4)OCC(=O)O
• Molecular Formula: C24H21NO5
• Molecular Weight: 403.4 g/mol
• CAS RN: 2137794-19-3

Description

“2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenoxy}acetic acid” is a chemical compound with the CAS Number: 2137794-19-3. It has a molecular weight of 403.43. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C24H21NO5/c26-23(27)15-29-17-7-5-6-16(12-17)13-25-24(28)30-14-22-20-10-3-1-8-18(20)19-9-2-4-11-21(19)22/h1-12,22H,13-15H2,(H,25,28)(H,26,27). This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. More specific physical and chemical properties like melting point, boiling point, solubility, etc., are not provided in the available resources.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of 2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenoxy}acetic acid, also known as 2-[3-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]phenoxy]acetic acid:

Peptide Synthesis

This compound is widely used in peptide synthesis as a protecting group for amino acids. The fluorenylmethyloxycarbonyl (Fmoc) group is stable under basic conditions and can be removed by mild acid treatment, making it ideal for solid-phase peptide synthesis (SPPS). .

Drug Development

In drug development, this compound serves as a building block for creating peptide-based drugs. Its stability and ease of removal make it useful for synthesizing peptides that can act as enzyme inhibitors, receptor agonists, or antagonists. .

Bioconjugation

Bioconjugation involves linking biomolecules to other molecules, such as drugs or imaging agents. This compound can be used to attach peptides to other molecules, enhancing their stability and functionality. .

Protein Engineering

In protein engineering, this compound is used to introduce specific modifications into proteins. .

Molecular Diagnostics

In molecular diagnostics, this compound is used to create peptide-based assays for detecting specific biomolecules. These assays can be used for diagnosing diseases, monitoring treatment responses, or detecting pathogens. This is crucial for developing sensitive and specific diagnostic tests.

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Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause certain hazards. The hazard statements associated with it are H315, H319, and H335, suggesting that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation.